Cas no 1785122-02-2 (1-(2,3-Dimethylphenyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(2,3-Dimethylphenyl)cyclopropane-1-carbaldehyde
• CAS No: 1785122-02-2
• Molecular Formula: C₁₂H₁₄O
• Molecular Weight: 174.238963603973
• CID: 6203633
• PubChem ID: 105435834

1-(2,3-Dimethylphenyl)cyclopropane-1-carbaldehyde Properties

Names and Identifiers

• EN300-1809413
• 1-(2,3-dimethylphenyl)cyclopropane-1-carbaldehyde
• 1785122-02-2

• InChIKey： LCMNZBLSLGEVCU-UHFFFAOYSA-N
• Inchi： 1S/C12H14O/c1-9-4-3-5-11(10(9)2)12(8-13)6-7-12/h3-5,8H,6-7H2,1-2H3
• SMILES： O=CC1(C2C=CC=C(C)C=2C)CC1

Computed Properties

• Exact Mass: 174.104465066g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 174.104465066g/mol
• Heavy Atom Count: 13
• Complexity: 205
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes